Cas no 2228972-44-7 ((5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanethiol)

• Product Name: (5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanethiol
• CAS No: 2228972-44-7
• MF: C₁₃H₂₀S₂
• MW: 240.427901268005
• CID: 5766922
• PubChem ID: 165973287
• Update Time: 2025-10-22

(5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanethiol
• EN300-1787738
• 2228972-44-7
• (5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanethiol

• Inchi： 1S/C13H20S2/c1-13(2,3)10-4-5-12-9(6-10)7-11(8-14)15-12/h7,10,14H,4-6,8H2,1-3H3
• InChI Key： GSVBFLOJSQOQRN-UHFFFAOYSA-N
• SMILES： S1C(CS)=CC2=C1CCC(C2)C(C)(C)C

Computed Properties

• Exact Mass: 240.10064299g/mol
• Monoisotopic Mass: 240.10064299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.2Ų

Additional information on (5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanethiol

5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl Methanethiol: A Comprehensive Overview

The compound 5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl methanethiol (CAS No: 2228972-44-7) is a fascinating organic sulfur-containing compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of the tert-butyl group and the tetrahydro configuration in its structure imparts unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of benzothiophene derivatives in drug discovery and material synthesis. The methanethiol group attached to the benzothiophene ring introduces additional reactivity and functionality, enabling this compound to participate in a wide range of chemical reactions. For instance, researchers have explored its use as a precursor for synthesizing advanced materials such as conductive polymers and low-dimensional nanomaterials.

The synthesis of 5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl methanethiol involves a multi-step process that typically includes Friedel-Crafts alkylation or sulfonation followed by reduction and thiolation reactions. The choice of reaction conditions plays a critical role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound.

From a structural standpoint, the benzothiophene core is known for its aromatic stability and ability to undergo various substitution reactions. The tert-butyl group serves as an electron-donating substituent, which can influence the electronic properties of the molecule and enhance its stability under certain reaction conditions. Additionally, the tetrahydro configuration introduces saturation into the ring system, which can alter its reactivity compared to fully aromatic benzothiophenes.

One of the most promising applications of this compound lies in its use as a building block for constructing more complex molecular architectures. For example, researchers have utilized it in the synthesis of biologically active molecules with potential anti-inflammatory and antioxidant properties. Furthermore, its ability to form stable complexes with metal ions makes it a candidate for applications in coordination chemistry and catalysis.

In terms of physical properties, 5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl methanethiol exhibits moderate solubility in common organic solvents such as dichloromethane and THF. Its melting point and boiling point are influenced by the steric bulk introduced by the tert-butyl group and the sulfur-containing functionalities. These properties make it suitable for use in various organic synthesis protocols that require precise control over reaction conditions.

Recent studies have also explored the environmental impact of this compound and its degradation pathways under different conditions. Understanding its stability and biodegradability is crucial for assessing its safety profile and potential applications in industrial settings. Preliminary findings suggest that it undergoes slow oxidation in aerobic conditions, which could be harnessed for designing sustainable chemical processes.

In conclusion, 5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl methanethiol (CAS No: 2228972-44